![molecular formula C16H22BrClN2O5 B4076693 1-[4-(2-bromo-4-chlorophenoxy)butyl]piperazine oxalate](/img/structure/B4076693.png)
1-[4-(2-bromo-4-chlorophenoxy)butyl]piperazine oxalate
Overview
Description
1-[4-(2-bromo-4-chlorophenoxy)butyl]piperazine oxalate, also known as BCBP, is a chemical compound that has gained significant attention in scientific research. It is a piperazine derivative that has been synthesized and studied for its potential applications in various fields.
Scientific Research Applications
1-[4-(2-bromo-4-chlorophenoxy)butyl]piperazine oxalate has been studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties.
Mechanism of Action
The mechanism of action of 1-[4-(2-bromo-4-chlorophenoxy)butyl]piperazine oxalate is not fully understood. However, it has been suggested that it may act as a modulator of various signaling pathways, including the MAPK/ERK pathway and the NF-κB pathway. It may also interact with various receptors, including 5-HT1A and 5-HT2A receptors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to have anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to modulate neurotransmitter levels in the brain, leading to potential applications in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
1-[4-(2-bromo-4-chlorophenoxy)butyl]piperazine oxalate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have low toxicity in vitro. However, its limited solubility in water may pose challenges for certain experiments, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for the study of 1-[4-(2-bromo-4-chlorophenoxy)butyl]piperazine oxalate. In medicinal chemistry, further studies are needed to evaluate its potential as a drug candidate for the treatment of various diseases. In materials science, this compound can be used as a building block for the synthesis of novel materials with unique properties. Additionally, further studies are needed to elucidate its mechanism of action and to explore its potential applications in the treatment of neurological disorders.
Properties
IUPAC Name |
1-[4-(2-bromo-4-chlorophenoxy)butyl]piperazine;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20BrClN2O.C2H2O4/c15-13-11-12(16)3-4-14(13)19-10-2-1-7-18-8-5-17-6-9-18;3-1(4)2(5)6/h3-4,11,17H,1-2,5-10H2;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWARZCJPSLNVKY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CCCCOC2=C(C=C(C=C2)Cl)Br.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22BrClN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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